Cas no 116808-67-4 ((4-METHOXYPHENYL)DIPHENYLSULFONIUM TRIFLATE)

• Product Name: (4-METHOXYPHENYL)DIPHENYLSULFONIUM TRIFLATE
• CAS No: 116808-67-4
• MF: C₂₀H₁₇F₃O₄S₂
• MW: 442.471793889999
• CID: 132608
• PubChem ID: 24874591
• Update Time: 2025-06-16

(4-METHOXYPHENYL)DIPHENYLSULFONIUM TRIFLATE Chemical and Physical Properties

Names and Identifiers

• (4-METHOXYPHENYL)DIPHENYLSULFONIUM TRIFLATE
• (4-methoxyphenyl)-diphenylsulfanium,trifluoromethanesulfonate
• Diphenyl(4-Methoxyphenyl)Sulphonium Triflate
• (4-Methoxyphenyl)diphenylsulfonium trifluoromethanesulfonate
• diphenyl-p-methoxyphenylsulfonium triflate
• (4-METHOXYPHENYL)DIPHENYLSULFONIUM TRIFL
• DIPHENYL(4-METHOXYPHENYL)SULFONIUM TRIFLATE
• (4-methoxyphenyl)- diphenylsulfanium,trifluoromethan esulfonate
• (4-methoxyphenyl)-diphenylsulfonium; trifluoromethanesulfonate
• 4-methoxyphenyldiphenylsulfonium triflate
• DTXSID80469550
• MFCD02683565
• SCHEMBL36492
• (4-Methoxyphenyl)diphenylsulfoniumtrifluoromethanesulfonate
• 116808-67-4
• FT-0642851
• (4-methoxyphenyl)-diphenyl-sulfanium; tris(fluoranyl)methanesulfonate
• diphenyl-4-methoxyphenylsulfonium trifluoromethanesulfonate
• Sulfonium, (4-methoxyphenyl)diphenyl-, 1,1,1-trifluoromethanesulfonate (1:1)
• A803674
• (4-methoxyphenyl)-diphenylsulfanium;trifluoromethanesulfonate
• DB-041339

• MDL： MFCD02683565
• Inchi： 1S/C19H17OS.CHF3O3S/c1-20-16-12-14-19(15-13-16)21(17-8-4-2-5-9-17)18-10-6-3-7-11-18;2-1(3,4)8(5,6)7/h2-15H,1H3;(H,5,6,7)/q+1;/p-1
• InChI Key： WBUSZOLVSDXDOC-UHFFFAOYSA-M
• SMILES： [S+](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC(=CC=1)OC.S(C(F)(F)F)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 442.05200
• Monoisotopic Mass: 442.05203585g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 413
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 75.8Ų

Experimental Properties

• Color/Form: solid
• Melting Point: 101-104 °C (lit.)
• PSA: 100.11000
• LogP: 5.92280
• Solubility: Not determined

(4-METHOXYPHENYL)DIPHENYLSULFONIUM TRIFLATE Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26-36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on (4-METHOXYPHENYL)DIPHENYLSULFONIUM TRIFLATE

Comprehensive Overview of (4-METHOXYPHENYL)DIPHENYLSULFONIUM TRIFLATE (CAS No. 116808-67-4)

(4-METHOXYPHENYL)DIPHENYLSULFONIUM TRIFLATE (CAS No. 116808-67-4) is a highly specialized sulfonium salt derivative that has garnered significant attention in advanced chemical research and industrial applications. This compound, characterized by its unique triflate anion and methoxyphenyl functional group, is widely utilized in photopolymerization, photoacid generators (PAGs), and high-performance material synthesis. Its molecular structure combines a diphenylsulfonium core with a 4-methoxyphenyl substituent, enhancing its reactivity and stability under various conditions.

In recent years, the demand for sulfonium-based photoacid generators like (4-METHOXYPHENYL)DIPHENYLSULFONIUM TRIFLATE has surged due to their critical role in semiconductor lithography and UV-curable coatings. Researchers and manufacturers are increasingly exploring its applications in nanotechnology and microelectronics, where precision and efficiency are paramount. The compound’s ability to generate strong acids upon UV exposure makes it indispensable in photoresist formulations, a topic frequently searched in academic and industrial forums.

One of the standout features of CAS No. 116808-67-4 is its compatibility with green chemistry principles. As sustainability becomes a global priority, this compound’s low volatility and high efficiency align with the push for eco-friendly chemical processes. Users often inquire about its environmental impact and handling protocols, reflecting the growing emphasis on safer alternatives in chemical manufacturing.

The synthesis and purification of (4-METHOXYPHENYL)DIPHENYLSULFONIUM TRIFLATE require meticulous attention to detail, as impurities can affect its performance in sensitive applications. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to ensure its purity. These methods are frequently discussed in research papers and technical datasheets, highlighting the compound’s importance in high-stakes industries.

Another area of interest is the compound’s thermal stability, which makes it suitable for high-temperature applications. This property is particularly relevant in advanced material science, where heat-resistant polymers and composites are in high demand. Searches for thermal degradation and stability under extreme conditions often lead to discussions about sulfonium salts like this one.

In summary, (4-METHOXYPHENYL)DIPHENYLSULFONIUM TRIFLATE (CAS No. 116808-67-4) is a versatile and high-value compound with broad applications in cutting-edge technologies. Its role in photopolymerization, semiconductor fabrication, and sustainable chemistry ensures its continued relevance in both research and industry. As innovation progresses, this compound is poised to remain a key player in the development of next-generation materials and processes.